Cas no 96546-37-1 (2-Ethyloxalylcyclohexane-1,3-dione)

• Product Name: 2-Ethyloxalylcyclohexane-1,3-dione
• CAS No: 96546-37-1
• MF: C₁₀H₁₂O₅
• MW: 212.199283599854
• CID: 3035875
• PubChem ID: 13333935
• Update Time: 2025-07-17

2-Ethyloxalylcyclohexane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-Ethyloxalylcyclohexane-1,3-dione
• 96546-37-1
• SCHEMBL14269820
• DB-187177
• ethyl2-(2,6-dioxocyclohexyl)-2-oxoacetate
• EN300-37325545
• ethyl 2-(2,6-dioxocyclohexyl)-2-oxoacetate

• Inchi： 1S/C10H12O5/c1-2-15-10(14)9(13)8-6(11)4-3-5-7(8)12/h8H,2-5H2,1H3
• InChI Key： BBXCDEONXWOZCQ-UHFFFAOYSA-N
• SMILES： O=C1CCCC(C1C(C(=O)OCC)=O)=O

Computed Properties

• Exact Mass: 212.06800
• Monoisotopic Mass: 212.06847348Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 77.5Ų

Experimental Properties

• PSA: 77.51000
• LogP: 0.05690

Additional information on 2-Ethyloxalylcyclohexane-1,3-dione

Professional Introduction to 2-Ethyloxalylcyclohexane-1,3-dione (CAS No. 96546-37-1)

2-Ethyloxalylcyclohexane-1,3-dione, with the CAS number 96546-37-1, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in synthetic chemistry and drug development. The presence of both an ethyloxalyl group and a cyclohexane-1,3-dione moiety makes it a versatile intermediate for various chemical transformations.

The structural framework of 2-Ethyloxalylcyclohexane-1,3-dione consists of a cyclohexane ring substituted with two carbonyl groups at the 1 and 3 positions, each linked to an ethyloxalyl moiety. This configuration imparts distinct reactivity, making it a valuable building block for the synthesis of more complex molecules. The compound's ability to participate in multiple types of reactions, including condensation, cyclization, and oxidation, underscores its importance in synthetic methodologies.

In recent years, research has highlighted the utility of 2-Ethyloxalylcyclohexane-1,3-dione in the development of novel pharmaceuticals. Its derivatives have been explored as potential inhibitors of various enzymatic pathways, particularly those involved in inflammatory responses and metabolic disorders. The compound's dual functionality allows for the design of molecules that can interact with multiple targets simultaneously, a strategy that has become increasingly prevalent in modern drug discovery.

One of the most compelling aspects of 2-Ethyloxalylcyclohexane-1,3-dione is its role in constructing heterocyclic scaffolds. Heterocycles are fundamental components of many bioactive compounds, and the ability to incorporate them efficiently into drug candidates is crucial. Studies have demonstrated that derivatives of this compound can serve as precursors to pyrazole and pyridine derivatives, which are known for their pharmacological properties. For instance, modifications at the ethyloxalyl group have been shown to enhance binding affinity to specific protein receptors, improving the therapeutic efficacy of resulting compounds.

The synthesis of 2-Ethyloxalylcyclohexane-1,3-dione itself presents an interesting challenge due to its reactive nature. Researchers have developed several synthetic routes that leverage its reactivity to construct the desired framework efficiently. One common approach involves the condensation of cyclohexanone with ethyl oxalate under acidic conditions, followed by cyclization to form the dione core. This method highlights the compound's versatility as a synthetic intermediate.

The applications of 2-Ethyloxalylcyclohexane-1,3-dione extend beyond pharmaceuticals into materials science. Its ability to form stable complexes with metals has led to investigations into its use as a ligand in catalytic systems. These complexes have shown promise in facilitating various organic transformations, including cross-coupling reactions and hydrogenation processes. The dual functionality of the compound allows it to coordinate with metals in multiple ways, enhancing catalytic activity.

In conclusion, 2-Ethyloxalylcyclohexane-1,3-dione (CAS No. 96546-37-1) is a multifaceted compound with significant implications in both pharmaceutical and materials science research. Its unique structural features and reactivity make it an invaluable tool for synthetic chemists seeking to develop novel bioactive molecules and advanced materials. As research continues to uncover new applications for this compound, its importance in scientific innovation is likely to grow further.